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Solid Phases of Delavirdine Mesylate

Solid

Designation(s) Type Key Characteristics & Stabilit

Phase g (s) Typ y y

Form | - Crystalline Isolated from acetonitrile; hygroscopic and

[1] (Anhydrate) deliquesces at >60% relative humidity (RH).

Form Il - Crystalline Isolated from acetonitrile; hygroscopic and

[1] (Anhydrate) deliquesces at >60% RH.

Form U-90152S [2] Polymorphic Non-hygroscopic [1]; obtained with high

VIII [2] Anhydrate acetone-to-methanol ratios (>3:1) during

[1] crystallization [1].

Form XI U-90152T [2] Polymorphic Most thermodynamically stable form near room

[2] [1] Anhydrate temperature; non-hygroscopic; good aqueous
dissolution; chosen for production [1].

Form XIl - Solvate Obtained from methanol solutions with low

[1] [3] (Methanol/Acetone) temperature (~5°C) during acetone addition [1].

[2]
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Solid
Phase

Form
X [2]

Form
XIV [2]

Form VI
(2]

Form VII
(2]

Form V
[3]

Designation(s)

Type

Solvate (Acetonitrile)

Hydrate

Hydrate

Solvate (Ethanol)

Amorphous

Key Characteristics & Stability

Stable amorphous phase [2].

Key Experimental Methodologies

Crystallization and Solid Form Isolation

The formation of different solid phases depends heavily on solvent composition and temperature [1].

¢ Objective: To produce specific, pure solid-state forms of delavirdine mesylate for characterization
and formulation.
e Procedure for Form XI: Crystallize from a refluxing (~65°C) methanol solution. Concentrate at reflux

and slowly add acetone (with an acetone-to-methanol ratio of less than 2:1) to initiate crystallization

[1].

e Procedure for Form VIII: Crystallize from a methanol solution held at 45°C, using an acetone-to-
methanol ratio exceeding 3:1 [1].

¢ Procedure for Form XlI: Crystallize from a methanol solution held near 5°C during the slow addition
of acetone [1].

The following workflow outlines the crystallization and characterization process:
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Workflow for isolating and characterizing delavirdine mesylate solid phases.

Characterization and Quantification of Solid Forms

o X-ray Powder Diffraction (XRPD) and Infrared (IR) Spectroscopy: Used as primary techniques to
differentiate between the various solid phases based on their unique diffraction patterns and spectral
fingerprints [2] [1].

e Factor Analysis of IR Spectra: An advanced method where IR spectral data is processed using

factor analysis for the classification and quantitation of solid-state forms in research and production
lots [1].

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.smolecule.com/products/s525592?utm_src=pdf-body-img
https://www.smolecule.com/products/s525592?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8863273/
https://www.sciencedirect.com/science/article/abs/pii/S0378517398000519
https://www.sciencedirect.com/science/article/abs/pii/S0378517398000519
https://www.smolecule.com/products/s525592?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

e Solid-State NMR (13C CP/MAS): A powerful technique for both qualitative and quantitative analysis.

o Qualitative Differentiation: The 13C CP/MAS NMR spectra of forms V, VIII, XI, and XIl show
distinct differences in chemical shifts and peak splitting, allowing for clear identification [3].

o Quantitative Analysis: The intensity of resonances from specific carbons (e.g., isopropyl
methyl carbons) can determine the composition of binary mixtures (e.g., Form VIl in Form XI)
with an empirical detection limit of 2-3% (wi/wy). Accurate quantitation requires accounting for
differences in NMR relaxation times (T1pH) and cross-polarization rate constants (TCH)
between the forms [4] [5].

Critical Stability and Formulation Considerations

A major stability issue is the moisture-mediated conversion of the methanesulfonate salt to the less soluble

free base, which can occur in the presence of certain excipients and impact dissolution [6].
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Pathway of moisture-mediated solid-state interaction impacting dissolution.

¢ Impact on Dissolution: The free base has lower solubility than the mesylate salt. Its formation in the
tablet matrix is a primary reason for a substantial decrease in dissolution extent after exposure to high
humidity [6].

¢ Role of Excipients: Croscarmellose sodium, a common disintegrant, contains carboxyl groups. In a
humid environment, water acts as a plasticizer and reaction medium, facilitating a solid-state
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interaction where the acid from the drug protonates the disintegrant, driving the salt-to-base
conversion [6]. This underscores the need for careful excipient selection for salts of weak bases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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